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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B12400445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzyl benzoate-d5 (CAS 347840-01-

1), a deuterated analog of Benzyl benzoate. This document is intended for researchers,

scientists, and professionals in drug development and related fields who utilize stable isotope-

labeled compounds as internal standards in quantitative analyses.

Physicochemical Properties
Benzyl benzoate-d5 is the deuterated form of Benzyl benzoate, with five deuterium atoms

replacing hydrogen atoms on the benzyl ring. This isotopic labeling makes it an ideal internal

standard for mass spectrometry-based quantification of Benzyl benzoate.

Table 1: Physicochemical Properties of Benzyl Benzoate-d5 and Benzyl Benzoate
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Property Benzyl Benzoate-d5
Benzyl Benzoate
(unlabeled)

CAS Number 347840-01-1 120-51-4

Molecular Formula C₁₄H₇D₅O₂ C₁₄H₁₂O₂

Molecular Weight 217.27 g/mol 212.24 g/mol

Physical State Liquid Colorless, oily liquid

Melting Point Not available 18-20 °C

Boiling Point Not available 323-324 °C

Density Not available 1.118 g/cm³

Solubility
Insoluble in water; Soluble in

organic solvents

Insoluble in water; Soluble in

organic solvents

Synthesis
The synthesis of Benzyl benzoate-d5 typically involves the esterification of benzoic acid with

benzyl-d5 alcohol or the reaction of a benzoate salt with a benzyl-d5 halide. The key starting

material is the deuterated benzyl alcohol or benzyl halide, where the five hydrogen atoms on

the phenyl ring are replaced with deuterium.

Spectroscopic Data
While specific spectra for Benzyl benzoate-d5 are not readily available in public databases,

the following information for unlabeled Benzyl benzoate can be used as a reference. The

primary difference in the mass spectrum will be a +5 mass unit shift for the molecular ion and

fragments containing the deuterated benzyl group. The NMR and IR spectra are expected to be

very similar to the unlabeled compound.

Table 2: Spectroscopic Data for Benzyl Benzoate (unlabeled)
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Technique Key Features

¹H NMR

Signals corresponding to the aromatic protons

of the benzyl and benzoyl groups, and the

methylene protons of the benzyl group.

¹³C NMR
Resonances for the carbonyl carbon, the

methylene carbon, and the aromatic carbons.

Mass Spectrometry (EI)

Molecular ion (m/z 212) and characteristic

fragment ions. For Benzyl benzoate-d5, the

molecular ion would be at m/z 217.

Infrared (IR)

Strong C=O stretching vibration of the ester

group, C-O stretching vibrations, and aromatic

C-H stretching and bending vibrations.

Metabolism of Benzyl Benzoate
Benzyl benzoate is metabolized in the body primarily through hydrolysis of the ester bond to

form benzoic acid and benzyl alcohol. Benzyl alcohol is then further oxidized to benzoic acid.

Benzoic acid is subsequently conjugated with glycine to form hippuric acid, which is then

excreted in the urine.

Benzyl Benzoate Benzoic Acid

Hydrolysis

Benzyl Alcohol

Hydrolysis Hippuric AcidGlycine Conjugation
Oxidation Urinary Excretion

Click to download full resolution via product page

Metabolic pathway of Benzyl Benzoate.

Experimental Protocols
Benzyl benzoate-d5 is primarily used as an internal standard for the quantification of Benzyl

benzoate in various matrices, particularly in biological samples for pharmacokinetic and
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metabolism studies. Below is a representative experimental protocol for the analysis of Benzyl

benzoate in plasma using LC-MS/MS.

Objective: To quantify the concentration of Benzyl benzoate in human plasma using a validated

LC-MS/MS method with Benzyl benzoate-d5 as an internal standard.

Materials:

Benzyl benzoate analytical standard

Benzyl benzoate-d5 (internal standard)

Human plasma (blank)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Experimental Workflow:
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Add Internal Standard (Benzyl benzoate-d5)

Protein Precipitation (Acetonitrile)

Vortex & Centrifuge

Collect Supernatant

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection

Quantification

Generate Concentration Data

Click to download full resolution via product page

Bioanalytical workflow for Benzyl Benzoate.
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Procedure:

Preparation of Standard and Quality Control (QC) Samples:

Prepare stock solutions of Benzyl benzoate and Benzyl benzoate-d5 in methanol.

Prepare calibration standards and QC samples by spiking appropriate amounts of the

Benzyl benzoate stock solution into blank human plasma.

Sample Preparation:

To 100 µL of plasma sample (standard, QC, or unknown), add 10 µL of the Benzyl
benzoate-d5 internal standard working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the samples for 1 minute.

Centrifuge the samples at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions:

Table 3: Representative LC-MS/MS Parameters
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Parameter Condition

LC Column C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

Start with 50% B, increase to 95% B over 3

minutes, hold for 1 minute, then return to initial

conditions.

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Benzyl benzoate: [M+H]⁺ → fragment ionBenzyl

benzoate-d5: [M+H]⁺ → fragment ion

Collision Energy Optimized for each transition

Data Analysis:

The peak area ratio of the analyte to the internal standard is used for quantification.

A calibration curve is constructed by plotting the peak area ratio against the concentration

of the calibration standards.

The concentration of Benzyl benzoate in the unknown samples is determined from the

calibration curve.

Safety and Handling
Benzyl benzoate-d5 should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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Benzyl benzoate-d5 is a valuable tool for researchers and scientists requiring accurate

quantification of Benzyl benzoate. Its use as an internal standard in mass spectrometry-based

methods helps to correct for variations in sample preparation and instrument response, leading

to reliable and reproducible results. This technical guide provides essential information to

support its effective application in a laboratory setting.

To cite this document: BenchChem. [Technical Guide: Benzyl Benzoate-d5 (CAS 347840-01-
1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400445#benzyl-benzoate-d5-cas-number-347840-
01-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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